2-[4-(2-Methylbutan-2-yl)cyclohexylidene]acetic acid
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Description
2-[4-(2-Methylbutan-2-yl)cyclohexylidene]acetic acid (CAS: 1041608-95-0) is a synthetic organic compound characterized by a cyclohexylidene ring substituted at the 4-position with a bulky 2-methylbutan-2-yl (tert-pentyl) group and an acetic acid moiety. The cyclohexylidene group introduces a conjugated double bond, enhancing rigidity and influencing electronic properties.
Properties
Molecular Formula |
C13H22O2 |
|---|---|
Molecular Weight |
210.31 g/mol |
IUPAC Name |
2-[4-(2-methylbutan-2-yl)cyclohexylidene]acetic acid |
InChI |
InChI=1S/C13H22O2/c1-4-13(2,3)11-7-5-10(6-8-11)9-12(14)15/h9,11H,4-8H2,1-3H3,(H,14,15) |
InChI Key |
PCNXVOUXZRYSAO-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C)C1CCC(=CC(=O)O)CC1 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-[4-(2-Methylbutan-2-yl)cyclohexylidene]acetic acid involves several steps, typically starting with the preparation of the cyclohexylidene ring. The synthetic route may include the following steps:
Formation of the Cyclohexylidene Ring: This can be achieved through cyclization reactions involving appropriate precursors.
Introduction of the 2-Methylbutan-2-yl Group: This step involves alkylation reactions using reagents such as alkyl halides.
Attachment of the Acetic Acid Moiety: This can be done through carboxylation reactions or by using acetic anhydride.
Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
2-[4-(2-Methylbutan-2-yl)cyclohexylidene]acetic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halides or hydroxyl groups are introduced.
Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions .
Scientific Research Applications
2-[4-(2-Methylbutan-2-yl)cyclohexylidene]acetic acid has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or analgesic properties.
Industry: It is used in the development of new materials and chemical products.
Mechanism of Action
The mechanism of action of 2-[4-(2-Methylbutan-2-yl)cyclohexylidene]acetic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity. This can lead to changes in cellular signaling pathways, ultimately affecting various physiological processes .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural and Functional Differences:
Ester vs. Acid: Methyl or ethyl esters (e.g., CAS 3894-18-6) exhibit lower acidity and higher lipophilicity than the acetic acid derivatives, influencing bioavailability .
Physicochemical Data Gaps: Critical parameters such as melting point, solubility, and toxicity for the target compound remain unreported, as noted in Safety Data Sheets (SDS) of analogous compounds .
Research Findings and Implications
- Synthetic Utility : Cyclohexylidene acetic acid derivatives are valued in medicinal chemistry for their rigid, conjugated structures, which can mimic natural substrates or enhance binding affinity .
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